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Compound of Interest

Compound Name: 3-Chloroheptane

Cat. No.: B1620029

This technical guide provides an in-depth overview of the chemical compound 3-
Chloroheptane, focusing on its fundamental properties. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Core Identification
CAS Number: 999-52-0[1][2][3][4]

Molecular Formula: C7H15CI[1][2][3][5]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Chloroheptane is presented in the table
below. This data is essential for understanding its behavior in various experimental and
industrial settings.
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Property Value Source
Molecular Weight 134.65 g/mol [1]
IUPAC Name 3-chloroheptane [1]
Boiling Point 150 °C at 760 mmHg [2]
Flash Point 39.2°C [2]
Density 0.864 g/cm? [2]
Refractive Index 1.4228 [2]
Vapor Pressure 5 mmHg at 25°C [2]
XLogP3-AA 3.6 [1]
Melting Point (estimate) -69.5 °C [2]

Synthesis Pathway

The following diagram illustrates a potential synthesis route for 3-Chloroheptane from 3-
heptanol. This reaction is a typical example of a nucleophilic substitution where the hydroxyl
group is replaced by a chlorine atom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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